N-[(3-cyclohexyl-1,2,4-oxadiazol-5-yl)methyl]-5-methyl-1-propyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[(3-cyclohexyl-1,2,4-oxadiazol-5-yl)methyl]-5-methyl-1-propylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H25N5O2/c1-3-9-22-12(2)14(10-19-22)17(23)18-11-15-20-16(21-24-15)13-7-5-4-6-8-13/h10,13H,3-9,11H2,1-2H3,(H,18,23)
• InChI Key: IPOYVUHVXDKJOY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C=N1)C(=O)NCC2=NC(=NO2)C3CCCCC3)C
• Molecular Formula: C17H25N5O2
• Molecular Weight: 331.4 g/mol

Description

The compound "N-[(3-cyclohexyl-1,2,4-oxadiazol-5-yl)methyl]-5-methyl-1-propyl-1H-pyrazole-4-carboxamide" belongs to a class of chemicals with a pyrazole core, a feature common in various synthetic and naturally occurring molecules. Pyrazoles are notable for their diverse chemical properties and potential applications in different fields, including medicinal chemistry due to their biological activities.

Synthesis Analysis

Pyrazole derivatives are typically synthesized through the cyclization of hydrazines and β-diketones or β-keto esters. The specific synthesis route for the compound is not directly documented, but analogs such as synthetic cannabinoids and other pyrazole carboxamides have been synthesized using similar approaches, indicating the versatility and adaptability of pyrazole synthesis methodologies (McLaughlin et al., 2016).

Molecular Structure Analysis

Molecular structure analysis of pyrazole derivatives often involves a combination of spectroscopic and crystallographic techniques to elucidate their complex structures. For instance, crystal structure analysis has been employed to determine the precise molecular configurations and conformations of related compounds, providing insights into their structural characteristics (Kumara et al., 2018).

Mechanism of Action

The mechanism of action of oxadiazole derivatives can vary widely depending on their structure and the biological target. Some oxadiazole derivatives have shown various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral and antioxidant activity, etc.

Safety and Hazards

The safety and hazards associated with oxadiazole derivatives can vary widely depending on their structure. Some oxadiazole derivatives may be hazardous and require careful handling.

Future Directions

Oxadiazole derivatives continue to be an area of active research due to their wide range of potential applications. Future research may focus on the development of new synthetic methods, the exploration of new biological activities, and the design of new drug molecules.